Cas no 1019342-80-3 (1-(2-Methylpropyl)-2-oxo-3H-benzimidazole-5-carboxylic acid)

1-(2-Methylpropyl)-2-oxo-3H-benzimidazole-5-carboxylic acid is a benzimidazole derivative characterized by its carboxylic acid functional group at the 5-position and a 2-methylpropyl substituent at the 1-position. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. Its structural features, including the benzimidazole core and carboxyl group, enable further derivatization for applications in drug development, particularly in designing enzyme inhibitors or receptor modulators. The compound's stability and synthetic accessibility make it a valuable building block for medicinal chemistry and material science applications.
1-(2-Methylpropyl)-2-oxo-3H-benzimidazole-5-carboxylic acid structure
1019342-80-3 structure
Product Name:1-(2-Methylpropyl)-2-oxo-3H-benzimidazole-5-carboxylic acid
CAS No:1019342-80-3
MF:C12H14N2O3
MW:234.251163005829
MDL:MFCD11131638
CID:5229855
Update Time:2025-10-24

1-(2-Methylpropyl)-2-oxo-3H-benzimidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Methylpropyl)-2-oxo-3H-benzimidazole-5-carboxylic acid
    • MDL: MFCD11131638
    • Inchi: 1S/C12H14N2O3/c1-7(2)6-14-10-4-3-8(11(15)16)5-9(10)13-12(14)17/h3-5,7H,6H2,1-2H3,(H,13,17)(H,15,16)
    • InChI Key: OTZUHCXPXMDWHH-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC(C)C)C2=CC=C(C(O)=O)C=C2N1

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Additional information on 1-(2-Methylpropyl)-2-oxo-3H-benzimidazole-5-carboxylic acid

Comprehensive Overview of 1-(2-Methylpropyl)-2-oxo-3H-benzimidazole-5-carboxylic acid (CAS No. 1019342-80-3)

1-(2-Methylpropyl)-2-oxo-3H-benzimidazole-5-carboxylic acid (CAS No. 1019342-80-3) is a specialized organic compound belonging to the benzimidazole class, which has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzimidazole core with a carboxylic acid functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzymes and receptors involved in metabolic pathways.

The growing demand for heterocyclic compounds like 1-(2-Methylpropyl)-2-oxo-3H-benzimidazole-5-carboxylic acid is driven by their role in developing small-molecule therapeutics. Recent studies highlight its relevance in designing kinase inhibitors and anti-inflammatory agents, aligning with trends in personalized medicine. Its CAS No. 1019342-80-3 is frequently searched in academic databases, reflecting its importance in medicinal chemistry and biopharmaceutical innovation.

From a synthetic perspective, this compound’s carboxylic acid moiety allows for further derivatization, enabling the creation of amide or ester derivatives. Such modifications are critical for optimizing drug-like properties, including solubility and bioavailability. Laboratories focusing on high-throughput screening often utilize this compound to explore structure-activity relationships (SAR) in lead optimization campaigns.

Environmental and green chemistry considerations are also shaping the discourse around 1-(2-Methylpropyl)-2-oxo-3H-benzimidazole-5-carboxylic acid. With increasing emphasis on sustainable synthesis, researchers are investigating eco-friendly catalytic methods to produce such intermediates. This aligns with global initiatives to reduce hazardous waste in pharmaceutical manufacturing.

In analytical chemistry, the compound’s purity and stability are routinely assessed using HPLC, NMR, and mass spectrometry. Quality control protocols for CAS No. 1019342-80-3 are stringent, ensuring reproducibility in research applications. Its spectral data is often cataloged in chemical databases, aiding in peer-reviewed studies.

Beyond pharmaceuticals, 1-(2-Methylpropyl)-2-oxo-3H-benzimidazole-5-carboxylic acid has exploratory uses in material science, particularly in designing organic semiconductors and coordination polymers. Its conjugated system offers electron-delocalization properties, relevant for optoelectronic devices.

As the scientific community continues to explore benzimidazole derivatives, this compound’s multifunctional scaffold positions it as a key player in interdisciplinary research. Its CAS No. 1019342-80-3 remains a focal point for queries related to drug design and chemical synthesis, underscoring its enduring relevance.

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